Cas no 2138401-90-6 (Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]-)

• Product Name: Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]-
• CAS No: 2138401-90-6
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5300315
• Update Time: 2025-11-01

Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]-

• Inchi： 1S/C14H17NO/c1-2-13(10-15-8-1)11-3-5-12(6-4-11)14-7-9-16-14/h2-6,14-15H,1,7-10H2
• InChI Key： UXKHRILOVXMGMP-UHFFFAOYSA-N
• SMILES： C1NCC(C2=CC=C(C3CCO3)C=C2)=CC1

Additional information on Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]-

Comprehensive Overview of Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]- (CAS No. 2138401-90-6)

Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]- (CAS No. 2138401-90-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyridine and oxetane functional groups, exhibits versatile chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure combines a partially hydrogenated pyridine ring with a phenyl group substituted by an oxetanyl moiety, offering a blend of rigidity and reactivity that is highly sought after in modern chemistry.

The growing interest in CAS No. 2138401-90-6 is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Researchers are increasingly exploring its role as a building block for novel compounds targeting metabolic disorders and inflammatory diseases. Additionally, the oxetane ring in its structure is known to enhance metabolic stability and solubility, addressing key challenges in medicinal chemistry. This aligns with current trends in the pharmaceutical industry, where improving drug-like properties is a top priority.

From a material science perspective, Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]- is being investigated for its potential in polymer chemistry and coatings. The oxetane group can participate in ring-opening polymerization, enabling the creation of high-performance polymers with tailored properties. This has implications for industries ranging from electronics to automotive, where durable and lightweight materials are in high demand. The compound’s ability to act as a crosslinking agent further expands its utility in creating advanced composites.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for CAS No. 2138401-90-6?" The synthesis typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and hydrogenation steps. Another common query is: "How does the oxetane group influence the compound’s reactivity?" The strained oxetane ring is highly reactive, making it a valuable handle for further functionalization, which is critical for derivatization in drug design.

Environmental and regulatory considerations are also hot topics surrounding CAS No. 2138401-90-6. While the compound is not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers are keen to understand its biodegradability and ecological impact, especially as sustainability becomes a focal point in chemical innovation. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to minimize waste during its production.

In summary, Pyridine, 1,2,3,6-tetrahydro-5-[4-(2-oxetanyl)phenyl]- (CAS No. 2138401-90-6) represents a promising avenue for interdisciplinary research. Its applications span pharmaceuticals, materials science, and beyond, driven by its unique structural features and reactivity. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.